2-[3-(methoxycarbonyl)-1H-pyrazol-1-yl]propanoic acid
CAS No.: 1314962-02-1
Cat. No.: VC6909024
Molecular Formula: C8H10N2O4
Molecular Weight: 198.178
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 1314962-02-1 |
|---|---|
| Molecular Formula | C8H10N2O4 |
| Molecular Weight | 198.178 |
| IUPAC Name | 2-(3-methoxycarbonylpyrazol-1-yl)propanoic acid |
| Standard InChI | InChI=1S/C8H10N2O4/c1-5(7(11)12)10-4-3-6(9-10)8(13)14-2/h3-5H,1-2H3,(H,11,12) |
| Standard InChI Key | FLHJDJNWSSNHDZ-UHFFFAOYSA-N |
| SMILES | CC(C(=O)O)N1C=CC(=N1)C(=O)OC |
Introduction
Synthesis and Preparation
While specific synthesis methods for 2-[3-(methoxycarbonyl)-1H-pyrazol-1-yl]propanoic acid are not detailed in the available literature, pyrazole derivatives are generally synthesized through condensation reactions involving hydrazine derivatives and appropriate carbonyl compounds. The introduction of the methoxycarbonyl group could involve esterification reactions.
Biological Activity and Potential Applications
Pyrazole derivatives have been explored for various biological activities, including antioxidant, anticancer, and antimicrobial properties . Although specific data on 2-[3-(methoxycarbonyl)-1H-pyrazol-1-yl]propanoic acid is lacking, its structural features suggest potential applications in these areas. The presence of the methoxycarbonyl group might influence its solubility and interaction with biological targets.
Comparison with Similar Compounds
| Compound | Molecular Formula | Molecular Weight | Biological Activity |
|---|---|---|---|
| 2-[3-(methoxycarbonyl)-1H-pyrazol-1-yl]propanoic acid | C8H10N2O4 | Not specified | Potential antioxidant/anticancer |
| 2-(3-carbamoyl-1H-pyrazol-1-yl)propanoic acid | C7H9N3O3 | 183.17 g/mol | Antioxidant/anticancer potential |
| 3-(3-carbamoyl-1H-pyrazol-1-yl)propanoic acid | Not specified | Not specified | Antimicrobial/anticancer potential |
Future Research Directions
-
Synthesis Optimization: Developing efficient synthesis methods to produce this compound in high purity.
-
Biological Activity Screening: Evaluating its antioxidant, anticancer, and antimicrobial properties using in vitro and in vivo models.
-
Structure-Activity Relationship (SAR) Studies: Modifying the compound's structure to enhance its biological activity and understand the role of different functional groups.
Given the limited availability of specific data on this compound, future studies should focus on these areas to unlock its full potential.
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume